(αR)-(1S,2S,3R,5S)-Pinanediol-1-amino-3-methylbutane-1-boronate Trifluoroacetic Acid Salt
(αR)-(1S,2S,3R,5S)-Pinanediol-1-amino-3-methylbutane-1-boronate Trifluoroacetic Acid Salt
Brand Name:
Vulcanchem
CAS No.:
179324-87-9
VCID:
VC0023362
InChI:
InChI=1S/C15H28BNO2.C2HF3O2/c1-9(2)6-13(17)16-18-12-8-10-7-11(14(10,3)4)15(12,5)19-16;3-2(4,5)1(6)7/h9-13H,6-8,17H2,1-5H3;(H,6,7)/t10-,11-,12+,13-,15-;/m0./s1
SMILES:
B1(OC2CC3CC(C3(C)C)C2(O1)C)C(CC(C)C)N.C(=O)(C(F)(F)F)O
Molecular Formula:
C17H29BF3NO4
Molecular Weight:
379.227
(αR)-(1S,2S,3R,5S)-Pinanediol-1-amino-3-methylbutane-1-boronate Trifluoroacetic Acid Salt
CAS No.: 179324-87-9
Reference Standards
VCID: VC0023362
Molecular Formula: C17H29BF3NO4
Molecular Weight: 379.227
CAS No. | 179324-87-9 |
---|---|
Product Name | (αR)-(1S,2S,3R,5S)-Pinanediol-1-amino-3-methylbutane-1-boronate Trifluoroacetic Acid Salt |
Molecular Formula | C17H29BF3NO4 |
Molecular Weight | 379.227 |
IUPAC Name | (1R)-3-methyl-1-[(1S,2S,6R,8S)-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02,6]decan-4-yl]butan-1-amine;2,2,2-trifluoroacetic acid |
Standard InChI | InChI=1S/C15H28BNO2.C2HF3O2/c1-9(2)6-13(17)16-18-12-8-10-7-11(14(10,3)4)15(12,5)19-16;3-2(4,5)1(6)7/h9-13H,6-8,17H2,1-5H3;(H,6,7)/t10-,11-,12+,13-,15-;/m0./s1 |
Standard InChIKey | SRFQKJZNJYTMNI-CDVUYJLHSA-N |
SMILES | B1(OC2CC3CC(C3(C)C)C2(O1)C)C(CC(C)C)N.C(=O)(C(F)(F)F)O |
Synonyms | (αR,3aS,4S,6S,7aR)-Hexahydro-3a,5,5-trimethyl-α-(2-methylpropyl)-4,6-methano-1,3,2-benzodioxaborole-2-methanamine 2,2,2-Trifluoroacetic Acid Salt; _x000B_(1R)-(S)-Pinanediol-1-ammoniumtrifluoroacetate-3-methylbutane-1-boronate Trifluoroacetic Acid Salt; _x000B_ |
PubChem Compound | 44244713 |
Last Modified | Nov 11 2021 |
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